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Sulfoxides
Sulfoxides are a class of chemical compounds characterized by the presence of a sulfinyl (-SO-) group attached to an organic molecule. These functional groups are derived from sulfides where one sulfur atom is oxidized, resulting in a sulfur atom with a +1 oxidation state and a lone pair of electrons. Sulfoxides can be found in both natural products and synthetic chemistry applications.
Structurally, sulfoxides consist of two carbon atoms linked by an oxygen atom that has a single bond to each carbon atom. The sulfur atom is typically bonded to one carbon atom and can also form additional bonds with other functional groups or substituents. These compounds exhibit a unique reactivity profile due to the presence of both electron-donating and electron-withdrawing effects around the sulfinyl group.
Sulfoxides find applications in various fields including pharmaceuticals, agrochemicals, and materials science. In medicinal chemistry, they are used as intermediates for drug synthesis or directly incorporated into drugs to enhance potency, selectivity, or stability. Additionally, due to their ability to form hydrogen bonds and interact with water, sulfoxides can serve as solvents or have utility in polymer science.
In summary, sulfoxides represent a versatile class of organic compounds that are integral to both fundamental research and applied chemistry sectors.
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The Therapeutic and Pharmacological Significance of Aspirin in Modern MedicineThe Therapeutic and Pharmacological Significance of Aspirin in Modern Medicine Introduction Aspirin, a cornerstone of modern pharmacology, has been a trusted remedy for centuries. Its versatility lies in its dual role as an anti-inflammatory and anticoagulant agent, making it invaluable in treating various conditions from pain management to cardiovascular diseases. Historical Background The his...
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